Cas no 86126-32-1 (1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan)

1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan structure
86126-32-1 structure
Product Name:1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan
CAS No:86126-32-1
MF:C18H18N2O4
MW:326.346524715424
CID:2188877
PubChem ID:2832561
Update Time:2025-04-21

1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan Chemical and Physical Properties

Names and Identifiers

    • 1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan
    • 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)-2H-indene
    • CB04511
    • CBMicro_013424
    • BIM-0013364.P001
    • 86126-32-1
    • SCHEMBL11691096
    • AG-690/34159006
    • SMSF0004298
    • 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)-2,3-dihydro-1H-indene
    • AKOS024357547
    • DTXSID10385335
    • DB-300814
    • 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)indane
    • Oprea1_285253
    • Inchi: 1S/C18H18N2O4/c1-17(2)11-18(3,12-4-6-13(7-5-12)19(21)22)16-10-14(20(23)24)8-9-15(16)17/h4-10H,11H2,1-3H3
    • InChI Key: CHKLAJJDZRIGFI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C(C)(C1C=CC(=CC=1)[N+](=O)[O-])CC2(C)C)=O

Computed Properties

  • Exact Mass: 326.12665706Da
  • Monoisotopic Mass: 326.12665706Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 149.5-151 ºC
  • Solubility: Insuluble (8.2E-4 g/L) (25 ºC),
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